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This technical guide provides an in-depth overview of the chemical and physical properties of
CY5.5-COOH chloride, a near-infrared (NIR) fluorescent dye. Tailored for researchers,
scientists, and professionals in drug development, this document offers detailed data,
experimental protocols, and visualizations to support its application in advanced biological
imaging and diagnostics.

Core Chemical and Physical Properties

CY5.5-COOH chloride is a member of the cyanine dye family, recognized for its excellent
spectral characteristics in the near-infrared spectrum.[1][2] This property makes it particularly
valuable for in vivo imaging, as it minimizes interference from tissue autofluorescence. The
molecule consists of a heptamethine chain linking two substituted indole rings, with a
carboxylic acid functional group for conjugation and a chloride counterion.

Quantitative Data Summary

The key physicochemical and spectral properties of CY5.5-COOH chloride are summarized in
the table below for easy reference and comparison.
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Property Value
6-[1,1-dimethyl-2-[5-(1,1,3-
trimethylbenzo[e]indol-3-ium-2-yl)penta-2,4-

IUPAC Name ] .y el ) yhp ] )
dienylidene]benzo[elindol-3-yllhexanoic acid
chloride[3]

CAS Number 2410537-32-3[1][2]

Molecular Formula

Ca0H43CIN202[3]

Molecular Weight 619.2 g/mol [3]
Appearance Dark blue powder
Excitation Maximum (Aex) ~675 nm
Emission Maximum (Aem) ~694 nm

Molar Extinction Coefficient (g)

~209,000 cm~*M~1

Quantum Yield (®)

~0.2

Solubility

Soluble in organic solvents such as DMSO and

DMF; limited solubility in water.

Reactivity and Bioconjugation

The carboxylic acid moiety of CY5.5-COOH chloride is a versatile functional group for covalent

labeling of biomolecules. The primary reaction mechanism involves the formation of a stable

amide bond with primary amines present on proteins, peptides, amine-modified

oligonucleotides, and other molecules.

The terminal acyl chloride of CY5.5-COOH chloride is a reactive group that can directly

acylate primary and secondary amines under basic conditions. This reaction, a variation of the

Schotten-Baumann reaction, provides a direct route to amide bond formation.

Alternatively, the carboxylic acid can be activated using carbodiimides, such as 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) to

form a more stable NHS ester. This activated intermediate is then reacted with the amine-

containing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CY5.5-COOH Chloride: A Comprehensive Technical
Guide for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622462/docs#cy5-5-cooh-chloride-a-
comprehensive-technical-guide-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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